((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol

Specification

• CAS No.: 1256636-20-0
• Molecular Formula: C7H16N2O
• Molecular Weight: 144.218
• IUPAC Name: [(2S,4R)-4-(dimethylamino)pyrrolidin-2-yl]methanol
• Standard InChI: InChI=1S/C7H16N2O/c1-9(2)7-3-6(5-10)8-4-7/h6-8,10H,3-5H2,1-2H3/t6-,7+/m0/s1
• Standard InChI Key: PPAXXKQAIOMNBD-NKWVEPMBSA-N
• SMILES: CN(C)C1CC(NC1)CO

Introduction

Synthesis and Preparation

The synthesis of ((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol typically involves:

• Starting Materials:

  • Precursors such as pyrrolidine derivatives.

  • Dimethylamine for introducing the dimethylamino group.

  • Reducing agents for alcohol functionalization.

• Synthetic Pathway:

  • The compound can be synthesized via reductive amination or functional group transformation on a pyrrolidine scaffold.

Solubility

The compound is soluble in polar solvents like water and methanol due to its hydrophilic alcohol group.

Stability

It is chemically stable under standard laboratory conditions but may degrade under strong acidic or basic environments.

Applications and Uses

((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol is primarily used in:

• Pharmaceutical Research:

  • As an intermediate in the synthesis of bioactive molecules.

  • Potential applications in drug discovery targeting neurological pathways due to its structural similarity to neurotransmitter analogs.

• Chemical Synthesis:

  • As a chiral building block for synthesizing enantiomerically pure compounds.

Table 2: Safety Data

Parameter	Information
Toxicity	Low to moderate (data limited)
Storage Conditions	Store in a cool, dry place
Handling Precautions	Use gloves and goggles